4-(2-(Dimethylamino)ethoxy)benzene-1,2-diamine

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 4-[2-(dimethylamino)ethoxy]benzene-1,2-diamine
• InChI: InChI=1S/C10H17N3O/c1-13(2)5-6-14-8-3-4-9(11)10(12)7-8/h3-4,7H,5-6,11-12H2,1-2H3
• InChI Key: FOQMUVRIBLMRNQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC(=C(C=C1)N)N

Description

4-(2-(Dimethylamino)ethoxy)benzene-1,2-diamine is a useful research compound. Its molecular formula is C10H17N3O and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a Parr hydrogenation bottle was added 3.5 g of 4-(2-(dimethylamino)ethoxy)-2-nitroaniline, 10% palladium in carbon (50% w/w water, 1.0 g) and methanol (100 mL). The atmosphere of the vessel was replaced by hydrogen gas. The reaction was carried out on the Parr shaker at 40 psi at room temperature for 1 hour. The reaction mixture was filtered through a plug of Celite. 2.0 g of sodium bicarbonate was subsequently added to the filtrate, which was stirred for 10 minutes. The filtrate was concentrated reduced pressure and the resulting residue was triturated with diethylether to give 4-(2-(dimethylamino)ethoxy)benzene-1,2-diamine (2.2 g, 73%). 1H-NMR (400 MHz, MeOH-d4): δ 6.67 (d, 1H), 6.44 (d, 1H), 6.27 (dd, 1H), 4.18 (t, 2H), 3.50 (t, 3H), 2.92 (s, 6H). MS (EI): 196 (MH+).

Synthesis routes and methods II

Procedure details

5-(2-Dimethylamino-ethoxy)-2-nitro-phenylamine (0.85 g, 3.77 mmol) was dissolved in EtOH and shaken under an atmosphere of H2 for 6 hours. The catalyst was removed by filtration. Evaporation in vacuo gave 4-(2-Dimethylamino-ethoxy)-benzene-1,2-diamine as a dark yellow oil (0.665 g, 90%). MS(ESI) m/z 196.0 (M+H)+